Cas no 1193111-39-5 (sulfo-SPDB)

Sulfo-SPDB (sulfosuccinimidyl 4-(4-phenylbutyrate) disulfide) is a heterobifunctional crosslinker featuring an amine-reactive N-hydroxysulfosuccinimide (sulfo-NHS) ester and a cleavable disulfide bond. Its water-soluble sulfonate group enhances solubility in aqueous buffers, facilitating conjugation under physiological conditions. The disulfide bridge allows reversible cleavage under reducing environments, enabling controlled release in applications such as antibody-drug conjugates (ADCs) or protein-protein crosslinking. Sulfo-SPDB’s spacer arm (phenylbutyrate) provides optimal distance for ligand-receptor interactions. It is particularly useful in bioconjugation workflows requiring stability in circulation but selective intracellular payload release. The reagent is typically characterized by high purity and consistent reactivity.

sulfo-SPDB structure

Product Name:sulfo-SPDB

CAS No:1193111-39-5

MF:C₁₃H₁₄N₂O₇S₃

MW:406.454459667206

CID:2601988

PubChem ID:53248044

Update Time:2025-05-28

sulfo-SPDB Chemical and Physical Properties

Names and Identifiers

- 1-(2,5-dioxopyrrolidin-1-yloxy)-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonic acid
- sulfo-SPDB
- MS-26963
- 1-(2,5-dioxopyrrolidin-1-yl) oxy-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonic acid
- HY-101151
- F82105
- FUHCFUVCWLZEDQ-UHFFFAOYSA-N
- 1-(2,5-dioxopyrrolidin-1-yloxy)-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonicacid
- 1-[(2,5-dioxopyrrolidin-1-yl)oxy]-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonic acid
- EX-A6846
- 1-((2,5-dioxopyrrolidin-1-yl)oxy)-1-oxo-4-(pyridin-2-yldisulfaneyl)butane-2-sulfonic acid
- AKOS027257103
- 1193111-39-5
- DB-215448
- BP-28007
- 1-(2,5-dioxopyrrolidin-1-yl)oxy-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonic acid
- SCHEMBL574827
- Butanoic acid, 4-(2-pyridinyldithio)-2-sulfo-, 1-(2,5-dioxo-1-pyrrolidinyl) ester
- CS-0020918
- PD170858
- TXB11139
- MDL： MFCD20227457
- Inchi： 1S/C13H14N2O7S3/c16-11-4-5-12(17)15(11)22-13(18)9(25(19,20)21)6-8-23-24-10-3-1-2-7-14-10/h1-3,7,9H,4-6,8H2,(H,19,20,21)
- InChI Key： FUHCFUVCWLZEDQ-UHFFFAOYSA-N
- SMILES： S(C(C(=O)ON1C(CCC1=O)=O)CCSSC1C=CC=CN=1)(=O)(=O)O

Computed Properties

Exact Mass: 405.99631431g/mol
Monoisotopic Mass: 405.99631431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 25
Rotatable Bond Count: 9
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 190Å²

sulfo-SPDB Security Information

Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

sulfo-SPDB Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-101151-5mg	sulfo-SPDB	1193111-39-5	≥95.0%	5mg	￥3500	2024-04-20
MedChemExpress	HY-101151-10mg	sulfo-SPDB	1193111-39-5	≥95.0%	10mg	￥5500	2024-04-20
MedChemExpress	HY-101151-25mg	sulfo-SPDB	1193111-39-5	≥95.0%	25mg	￥11000	2023-08-31
Alichem	A029197490-100mg	1-(2,5-Dioxopyrrolidin-1-yloxy)-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonic acid	1193111-39-5	95%	100mg	$2100.00	2023-09-04
Alichem	A029197490-250mg	1-(2,5-Dioxopyrrolidin-1-yloxy)-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonic acid	1193111-39-5	95%	250mg	$3750.00	2023-09-04
Alichem	A029197490-1g	1-(2,5-Dioxopyrrolidin-1-yloxy)-1-oxo-4-(pyridin-2-yldisulfanyl)butane-2-sulfonic acid	1193111-39-5	95%	1g	$6900.00	2023-09-04
Chemenu	CM338857-10mg	sulfo-SPDB	1193111-39-5	95%+	10mg	$***	2023-04-03
ChemScence	CS-0020918-5mg	sulfo-SPDB	1193111-39-5		5mg	$350.0	2022-04-28
eNovation Chemicals LLC	Y1259392-5mg	Butanoic acid, 4-(2-pyridinyldithio)-2-sulfo-, 1-(2,5-dioxo-1-pyrrolidinyl) ester	1193111-39-5	95%	5mg	$530	2024-07-28
Aaron	AR000J9E-1mg	Butanoic acid, 4-(2-pyridinyldithio)-2-sulfo-, 1-(2,5-dioxo-1-pyrrolidinyl) ester	1193111-39-5	95%	1mg	$245.00	2025-02-12